N1-benzyl-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• InChI: InChI=1S/C21H23N3O4/c25-19(24-11-12-28-18(15-24)17-9-5-2-6-10-17)14-23-21(27)20(26)22-13-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H,22,26)(H,23,27)
• InChI Key: UAYPYXDRVBSMPF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNC(=O)C(=O)NCC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• CAS No.: 954092-34-3

Description

N1-benzyl-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications

Structural Insights and Molecular Self-Assembly

The study of ortho-, meta-, and para-phenylene-substituted dioxamic acid diethyl esters provides insights into the topological control in hydrogen bond-directed self-assembly. These compounds demonstrate varying molecular configurations (folded, bent, linear) that are critical for understanding the structural basis of similar molecules like N1-benzyl-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide. The interaction between amide hydrogen and benzene hydrogen atoms, along with the attractive interactions between the carbonyl amide oxygen and benzene hydrogen atoms, play a significant role in molecular self-assembly processes (M. Muñoz et al., 2010).

Novel Insecticides and Antimicrobial Agents

Flubendiamide, a compound with a unique chemical structure, showcases extremely strong insecticidal activity, particularly against lepidopterous pests. This research highlights the potential of structurally unique compounds, such as this compound, in developing novel insecticides with unique modes of action (Masanori Tohnishi et al., 2005).

Anticancer and Anti-HCV Agents

The synthesis and characterization of celecoxib derivatives, including compounds with similar structures to this compound, have been investigated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase activities. This research indicates the broad spectrum of biological activities that can be exhibited by oxalamide derivatives (Ş. Küçükgüzel et al., 2013).

Advanced Material Applications

The development of azo polymers with cooperative motion of polar side groups in amorphous polymers, including the synthesis and application of oxalamide derivatives, suggests potential uses in reversible optical storage and other advanced material applications. These findings open avenues for using this compound in the design of materials with unique optical and electronic properties (X. Meng et al., 1996).